N-[5-(1,3-benzothiazol-2-yl)-2-methoxyphenyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[5-(1,3-benzothiazol-2-yl)-2-methoxyphenyl]acetamide, also known as BTA-1, is a compound that has gained significant attention in scientific research due to its potential therapeutic applications. BTA-1 belongs to the class of benzothiazole derivatives, which have been shown to exhibit a wide range of biological activities, including anti-inflammatory, anti-tumor, and anti-viral properties.
Scientific Research Applications
N-[5-(1,3-benzothiazol-2-yl)-2-methoxyphenyl]acetamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as IL-1β and TNF-α. N-[5-(1,3-benzothiazol-2-yl)-2-methoxyphenyl]acetamide has also been reported to have anti-tumor effects by inducing apoptosis in cancer cells. Additionally, N-[5-(1,3-benzothiazol-2-yl)-2-methoxyphenyl]acetamide has been shown to inhibit the replication of the hepatitis C virus and the Zika virus.
Mechanism of Action
The mechanism of action of N-[5-(1,3-benzothiazol-2-yl)-2-methoxyphenyl]acetamide is not fully understood. However, it has been suggested that N-[5-(1,3-benzothiazol-2-yl)-2-methoxyphenyl]acetamide acts by modulating the activity of certain enzymes and signaling pathways. For example, N-[5-(1,3-benzothiazol-2-yl)-2-methoxyphenyl]acetamide has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of pro-inflammatory prostaglandins. N-[5-(1,3-benzothiazol-2-yl)-2-methoxyphenyl]acetamide has also been reported to activate the AMP-activated protein kinase (AMPK) signaling pathway, which plays a role in regulating cellular energy metabolism.
Biochemical and Physiological Effects
N-[5-(1,3-benzothiazol-2-yl)-2-methoxyphenyl]acetamide has been shown to exhibit a range of biochemical and physiological effects. In vitro studies have demonstrated that N-[5-(1,3-benzothiazol-2-yl)-2-methoxyphenyl]acetamide can inhibit the proliferation of cancer cells and induce apoptosis. N-[5-(1,3-benzothiazol-2-yl)-2-methoxyphenyl]acetamide has also been shown to reduce the production of pro-inflammatory cytokines and inhibit the activity of COX-2. In vivo studies have demonstrated that N-[5-(1,3-benzothiazol-2-yl)-2-methoxyphenyl]acetamide can reduce inflammation and improve glucose metabolism in animal models of obesity and diabetes.
Advantages and Limitations for Lab Experiments
One advantage of using N-[5-(1,3-benzothiazol-2-yl)-2-methoxyphenyl]acetamide in lab experiments is its high purity and good yields. N-[5-(1,3-benzothiazol-2-yl)-2-methoxyphenyl]acetamide is also relatively stable and can be stored for extended periods without significant degradation. However, one limitation of using N-[5-(1,3-benzothiazol-2-yl)-2-methoxyphenyl]acetamide is its low solubility in water, which can make it difficult to work with in aqueous solutions. Additionally, the mechanism of action of N-[5-(1,3-benzothiazol-2-yl)-2-methoxyphenyl]acetamide is not fully understood, which can make it challenging to interpret experimental results.
Future Directions
There are several future directions for research on N-[5-(1,3-benzothiazol-2-yl)-2-methoxyphenyl]acetamide. One area of interest is the development of N-[5-(1,3-benzothiazol-2-yl)-2-methoxyphenyl]acetamide derivatives with improved solubility and bioavailability. Another area of interest is the investigation of the role of N-[5-(1,3-benzothiazol-2-yl)-2-methoxyphenyl]acetamide in regulating energy metabolism and its potential therapeutic applications in metabolic disorders such as obesity and diabetes. Additionally, further studies are needed to elucidate the mechanism of action of N-[5-(1,3-benzothiazol-2-yl)-2-methoxyphenyl]acetamide and its potential applications in the treatment of other diseases such as cancer and viral infections.
Synthesis Methods
The synthesis of N-[5-(1,3-benzothiazol-2-yl)-2-methoxyphenyl]acetamide involves the reaction of 2-aminothiophenol with 2-methoxybenzoyl chloride in the presence of triethylamine as a base. The resulting intermediate is then reacted with acetic anhydride to obtain the final product, N-[5-(1,3-benzothiazol-2-yl)-2-methoxyphenyl]acetamide. This method has been reported to yield N-[5-(1,3-benzothiazol-2-yl)-2-methoxyphenyl]acetamide in high purity and good yields.
properties
IUPAC Name |
N-[5-(1,3-benzothiazol-2-yl)-2-methoxyphenyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N2O2S/c1-10(19)17-13-9-11(7-8-14(13)20-2)16-18-12-5-3-4-6-15(12)21-16/h3-9H,1-2H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MNEJYKVFEAILTN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=C(C=CC(=C1)C2=NC3=CC=CC=C3S2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[5-(1,3-benzothiazol-2-yl)-2-methoxyphenyl]acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.